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Butyloxycarbonyl-tryptophyl-leucyl-aspartyl-phenylalaninamide Butyloxycarbonyl-tryptophyl-leucyl-aspartyl-phenylalaninamide
Brand Name: Vulcanchem
CAS No.: 17554-05-1
VCID: VC21040049
InChI: InChI=1S/C35H46N6O8/c1-4-5-15-49-35(48)41-34(47)28(17-22-11-7-6-8-12-22)39-33(46)29(19-30(42)43)40-32(45)27(16-21(2)3)38-31(44)25(36)18-23-20-37-26-14-10-9-13-24(23)26/h6-14,20-21,25,27-29,37H,4-5,15-19,36H2,1-3H3,(H,38,44)(H,39,46)(H,40,45)(H,42,43)(H,41,47,48)/t25-,27-,28-,29-/m0/s1
SMILES: CCCCOC(=O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CC(=O)O)NC(=O)C(CC(C)C)NC(=O)C(CC2=CNC3=CC=CC=C32)N
Molecular Formula: C35H46N6O8
Molecular Weight: 678.8 g/mol

Butyloxycarbonyl-tryptophyl-leucyl-aspartyl-phenylalaninamide

CAS No.: 17554-05-1

Cat. No.: VC21040049

Molecular Formula: C35H46N6O8

Molecular Weight: 678.8 g/mol

* For research use only. Not for human or veterinary use.

Butyloxycarbonyl-tryptophyl-leucyl-aspartyl-phenylalaninamide - 17554-05-1

Specification

CAS No. 17554-05-1
Molecular Formula C35H46N6O8
Molecular Weight 678.8 g/mol
IUPAC Name (3S)-3-[[(2S)-2-[[(2S)-2-amino-3-(1H-indol-3-yl)propanoyl]amino]-4-methylpentanoyl]amino]-4-[[(2S)-1-(butoxycarbonylamino)-1-oxo-3-phenylpropan-2-yl]amino]-4-oxobutanoic acid
Standard InChI InChI=1S/C35H46N6O8/c1-4-5-15-49-35(48)41-34(47)28(17-22-11-7-6-8-12-22)39-33(46)29(19-30(42)43)40-32(45)27(16-21(2)3)38-31(44)25(36)18-23-20-37-26-14-10-9-13-24(23)26/h6-14,20-21,25,27-29,37H,4-5,15-19,36H2,1-3H3,(H,38,44)(H,39,46)(H,40,45)(H,42,43)(H,41,47,48)/t25-,27-,28-,29-/m0/s1
Standard InChI Key VNEOHNUYPRAJMX-AMEOFWRWSA-N
Isomeric SMILES CCCCOC(=O)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC2=CNC3=CC=CC=C32)N
SMILES CCCCOC(=O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CC(=O)O)NC(=O)C(CC(C)C)NC(=O)C(CC2=CNC3=CC=CC=C32)N
Canonical SMILES CCCCOC(=O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CC(=O)O)NC(=O)C(CC(C)C)NC(=O)C(CC2=CNC3=CC=CC=C32)N

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